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Compound of Interest

3-Hydroxyphenylboronic acid
Compound Name:
pinacol ester

cat. No.: B1333623

This guide provides essential safety and logistical information for the proper disposal of 3-
Hydroxyphenylboronic acid pinacol ester (CAS No. 214360-76-6), a common reagent in
research and drug development. Adherence to these procedures is critical to ensure personnel
safety and environmental compliance. This document outlines a step-by-step operational plan
for waste handling and disposal.

Hazard Identification and Safety Precautions

3-Hydroxyphenylboronic acid pinacol ester is classified as a hazardous substance. All
handling and disposal procedures must be conducted in a certified chemical fume hood while
wearing appropriate Personal Protective Equipment (PPE).

Hazard Classifications:

e Causes skin irritation (H315)[1]

o Causes serious eye irritation (H319)[1]

e May cause respiratory irritation (H335)[1]
Required Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.
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» Hand Protection: Nitrile or neoprene gloves. Double gloving is recommended.
» Body Protection: A fully fastened lab coat.
» Respiratory Protection: A dust mask (type N95 or equivalent) should be used.

Chemical and Physical Properties

A summary of the key quantitative data for 3-Hydroxyphenylboronic acid pinacol ester is
provided in the table below for easy reference.

Property Value
Molecular Formula C12H17BOs3
Molecular Weight 220.07 g/mol
CAS Number 214360-76-6
Appearance Solid

Melting Point 94-98 °C

Store refrigerated in a dry, well-ventilated place.

[1]

Storage Temperature

Step-by-Step Disposal Procedure

The following protocol provides a detailed methodology for the safe disposal of 3-
Hydroxyphenylboronic acid pinacol ester and associated waste.

Step 1: Waste Segregation and Collection

o Designated Waste Containers: Use separate, clearly labeled, and sealable containers for
solid and liquid waste containing 3-Hydroxyphenylboronic acid pinacol ester.

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "3-Hydroxyphenylboronic acid pinacol ester".[2] The label should
also indicate that it is a boronic acid derivative.[2]
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Step 2: Managing Different Waste Streams

Unused or Expired Product: Keep the chemical in its original container. If the original
container is compromised, transfer the contents to a new, appropriate container and label it
accordingly. Do not mix with other chemicals.

Solid Waste: Contaminated solid waste, such as gloves, weighing paper, and pipette tips,
should be placed in a designated, sealed plastic bag or container labeled for solid hazardous
waste.

Ligquid Waste: Solutions containing 3-Hydroxyphenylboronic acid pinacol ester should be
collected in a sealed, non-reactive container (e.g., glass or polyethylene) labeled for liquid
hazardous waste. Do not pour this chemical down the drain.[1]

Contaminated Labware: Reusable glassware and equipment should be decontaminated
immediately after use.

Step 3: Decontamination of Labware

Initial Rinse: Rinse contaminated glassware and equipment with a suitable organic solvent
(e.g., acetone or ethanol) to remove the bulk of the residual compound. Collect this rinsate
as liquid hazardous waste.

Secondary Decontamination: A basic wash can be effective in converting residual boronic
acid into a more water-soluble boronate salt.[2] This can be followed by a water rinse.[2] All
rinsates from this decontamination process must be collected as liquid hazardous waste.[2]

Final Rinse: After decontamination, a final rinse with water can be performed. This final rinse
water should also be collected as hazardous waste.[2]

Drying: Allow the cleaned glassware to air dry completely in a well-ventilated area before
reuse.

Step 4: Storage and Disposal

o Waste Storage: Store all sealed and labeled waste containers in a designated satellite
accumulation area that is secure and away from incompatible materials.
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o Professional Disposal: Contact a licensed professional waste disposal service to dispose of
the material.[3] Follow all local, state, and federal regulations for hazardous waste disposal.

[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-
Hydroxyphenylboronic acid pinacol ester.
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Caption: Disposal workflow for 3-Hydroxyphenylboronic acid pinacol ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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